Cas no 1803744-92-4 (2-Bromo-6-(3-chloropropyl)phenol)

• Product Name: 2-Bromo-6-(3-chloropropyl)phenol
• CAS No: 1803744-92-4
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 4977468
• Update Time: 2025-11-06

2-Bromo-6-(3-chloropropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(3-chloropropyl)phenol

• Inchi： 1S/C9H10BrClO/c10-8-5-1-3-7(9(8)12)4-2-6-11/h1,3,5,12H,2,4,6H2
• InChI Key： XKSYVBXBCSTFOZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-6-(3-chloropropyl)phenol

Recent Advances in the Study of 2-Bromo-6-(3-chloropropyl)phenol (CAS: 1803744-92-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-6-(3-chloropropyl)phenol (CAS: 1803744-92-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This phenol derivative, characterized by its bromo and chloropropyl substituents, has been investigated for its reactivity and biological activity, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have explored its synthesis, mechanism of action, and potential therapeutic uses, making it a compound of interest for further development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-Bromo-6-(3-chloropropyl)phenol exhibits potent inhibitory effects against bacterial enzymes involved in cell wall synthesis. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and its target enzymes. The results indicated that the bromo and chloropropyl groups play a critical role in stabilizing the enzyme-inhibitor complex, suggesting a promising avenue for the development of novel antibacterial agents.

Another notable research effort, detailed in a 2024 ACS Chemical Biology article, focused on the compound's potential as a scaffold for designing covalent inhibitors. The study highlighted the electrophilic nature of the chloropropyl group, which enables the formation of covalent bonds with nucleophilic residues in target proteins. This property was exploited to develop selective inhibitors of kinases involved in inflammatory pathways, showcasing the versatility of 2-Bromo-6-(3-chloropropyl)phenol in medicinal chemistry applications.

Beyond its pharmacological potential, the compound has also been investigated for its role in chemical biology tools. A recent preprint on bioRxiv described its use as a photoaffinity labeling probe, leveraging the bromo group for subsequent bioconjugation reactions. This application underscores the compound's utility in studying protein-ligand interactions and mapping binding sites, which is invaluable for both basic research and drug discovery.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Future research directions may include structural modifications to enhance selectivity and bioavailability, as well as in vivo studies to validate its therapeutic potential. Overall, 2-Bromo-6-(3-chloropropyl)phenol represents a compelling case study in the intersection of chemical synthesis and biological application, with implications for both academia and industry.